2-Ethoxy-4-methylpyridin-3-amine
Overview
Description
“2-Ethoxy-4-methylpyridin-3-amine” is a chemical compound with the molecular formula C8H12N2O and a molecular weight of 152.19 . It is used in various fields of research and industry.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids has been used to synthesize a series of novel pyridine derivatives . Another method involves the catalytic protodeboronation of alkyl boronic esters .Chemical Reactions Analysis
While specific chemical reactions involving “2-Ethoxy-4-methylpyridin-3-amine” are not mentioned in the literature, similar compounds have been involved in various reactions. For example, the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine has been used to synthesize novel pyridine derivatives . Additionally, catalytic protodeboronation of alkyl boronic esters has been reported .Scientific Research Applications
Synthesis of Novel Pyridine-Based Derivatives
The compound can be used in the synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reactions . This process involves the reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids, leading to the formation of a series of novel pyridine derivatives .
Quantum Mechanical Investigations
The synthesized pyridine derivatives can be used for quantum mechanical investigations . Density functional theory (DFT) studies can be carried out for these derivatives, which can help describe possible reaction pathways .
Biological Activities
The pyridine derivatives synthesized from 2-Ethoxy-4-methylpyridin-3-amine have shown potential in various biological activities . For instance, they have demonstrated anti-thrombolytic, biofilm inhibition, and haemolytic activities .
Ligand for Copper (II) Complexes
2-Ethoxy-4-methylpyridin-3-amine can act as a ligand and form methoxo-bridged copper (II) complexes . These complexes have various applications in catalysis and materials science .
Protodeboronation of Pinacol Boronic Esters
The compound can be used in the protodeboronation of pinacol boronic esters . This process is a valuable transformation in organic synthesis, allowing for the formal anti-Markovnikov hydromethylation of alkenes .
Total Synthesis of δ-®-coniceine and Indolizidine 209B
The protodeboronation process using 2-Ethoxy-4-methylpyridin-3-amine can be further used in the formal total synthesis of δ-®-coniceine and indolizidine 209B . These are important compounds in medicinal chemistry .
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be various organoboron reagents used in these reactions .
Mode of Action
The mode of action of 2-Ethoxy-4-methylpyridin-3-amine likely involves its participation in Suzuki–Miyaura cross-coupling reactions . In these reactions, a palladium catalyst facilitates the coupling of an organoboron compound with a halide or pseudohalide . The palladium undergoes oxidative addition with the halide or pseudohalide, and then transmetalation occurs with the organoboron compound . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
Given its potential use in suzuki–miyaura cross-coupling reactions , it may play a role in the synthesis of various organic compounds. These compounds could then participate in numerous biochemical pathways, depending on their specific structures and properties.
Result of Action
The result of the action of 2-Ethoxy-4-methylpyridin-3-amine is likely the formation of new organic compounds via Suzuki–Miyaura cross-coupling reactions . The specific molecular and cellular effects would depend on the properties of these resulting compounds.
properties
IUPAC Name |
2-ethoxy-4-methylpyridin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-3-11-8-7(9)6(2)4-5-10-8/h4-5H,3,9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHTLLLOTSLBNHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CC(=C1N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10734743 | |
Record name | 2-Ethoxy-4-methylpyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10734743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-4-methylpyridin-3-amine | |
CAS RN |
1342782-48-2 | |
Record name | 2-Ethoxy-4-methylpyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10734743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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